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Compound of Interest

Compound Name:
3-Methyl-1,2-thiazole-5-carboxylic

acid

Cat. No.: B1606719 Get Quote

In the realm of drug discovery and materials science, heterocyclic scaffolds such as thiazoles

are foundational building blocks. Their utility in constructing novel molecular entities with

specific biological activities or material properties is well-documented.[1][2][3] The compound 3-
methyl-1,2-thiazole-5-carboxylic acid (PubChem CID: 274092) represents a key

intermediate, whose precise architecture dictates its reactivity and suitability for further

chemical modification.[4] An error in structural assignment at this fundamental stage can

compromise an entire research and development pipeline, leading to wasted resources and

invalid conclusions.

This guide, written from the perspective of a Senior Application Scientist, provides a

comprehensive, multi-technique approach to the definitive structure elucidation of 3-methyl-
1,2-thiazole-5-carboxylic acid. We will move beyond a simple recitation of methods to explain

the underlying logic, demonstrating how a confluence of spectroscopic data creates a self-

validating system for absolute structural confirmation.

Initial Hypothesis: The Proposed Molecular
Structure
Before any analysis, we begin with the hypothesized structure. This informs our experimental

design and allows us to predict the expected spectroscopic outcomes.
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Structure: 3-methyl-1,2-thiazole-5-carboxylic acid Molecular Formula: C₅H₅NO₂S Key

Features:

A five-membered 1,2-thiazole aromatic ring.

A methyl group (-CH₃) substituent.

A carboxylic acid (-COOH) substituent.

A single aromatic proton on the thiazole ring.

Our task is to prove, unequivocally, that the substituents are located at the C3 and C5

positions, respectively, and to confirm the overall connectivity.

[C₅H₅NO₂S]⁺
m/z = 159

[M - COOH]⁺
C₄H₄NS⁺

m/z = 114

- COOH (45 Da)

[M - H₂O]⁺
C₅H₃NOS⁺

m/z = 141

- H₂O (18 Da)
(ortho-effect)

[F1 - HCN]⁺
C₃H₃S⁺

m/z = 87

- HCN (27 Da)

[F1 - CH₃CN]⁺
C₂HS⁺

m/z = 57

- CH₃CN (41 Da)
(Ring Cleavage)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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